2-[2-[(2S,5S)-2,5-diethylphospholan-1-yl]phenyl]-1,3-dioxolane

• IUPAC Name: 2-[2-[(2S,5S)-2,5-diethylphospholan-1-yl]phenyl]-1,3-dioxolane
• InChI: InChI=1S/C17H25O2P/c1-3-13-9-10-14(4-2)20(13)16-8-6-5-7-15(16)17-18-11-12-19-17/h5-8,13-14,17H,3-4,9-12H2,1-2H3/t13-,14-/m0/s1
• InChI Key: UKBFKBMQNUOKTD-KBPBESRZSA-N
• Canonical SMILES: CCC1CCC(P1C2=CC=CC=C2C3OCCO3)CC
• Isomeric SMILES: CC[C@H]1CC[C@@H](P1C2=CC=CC=C2C3OCCO3)CC
• Molecular Formula: C17H25O2P
• DSSTOX Substance ID: DTXSID00584870
• Molecular Weight: 292.4 g/mol
• CAS RN: 1314246-02-0

Description

The compound “2-[2-[(2S,5S)-2,5-diethylphospholan-1-yl]phenyl]-1,3-dioxolane” is a chemical with the molecular formula C17H25O2P. It’s also known as S,S-Et-RajPhos.

Molecular Structure Analysis

The molecular structure of this compound includes a phospholane ring, a phenyl group, and a dioxolane ring.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 292.35 g/mol. Other physical and chemical properties like density, refractive index, etc. are not available in the search results.

Scientific Research Applications

Sustainable Solvent Alternatives

Research into bio-based solvents like 2-methyloxolane (a related 1,3-dioxolane derivative) has shown potential for replacing petroleum-based solvents in the extraction of natural products and food ingredients. These alternatives offer environmental and economic benefits, highlighting the importance of sustainable chemistry in industrial applications (Rapinel et al., 2020).

Analytical and Pharmaceutical Applications

Doxofylline, featuring a dioxolane group, is used in therapy for its pharmacological properties. Studies on its analytical methods indicate the significance of dioxolane derivatives in developing and improving pharmaceutical formulations (Gupta et al., 2011).

Lignin Acidolysis Studies

The acidolysis of lignin model compounds in a 1,4-dioxane system has contributed to understanding the complex mechanisms involved in lignin breakdown. This research aids in the development of more efficient processes for biomass conversion (Yokoyama, 2015).

Advanced Materials and Polymer Chemistry

Studies on polymethyl methacrylate-based plastic scintillators have explored the use of dioxolane derivatives as components. Such research underscores the role of these compounds in improving materials' optical and stability properties, relevant to radiation detection technologies (Salimgareeva & Kolesov, 2005).

Metathesis Catalysts in Organic Synthesis

Research on aryloxy complexes of tungsten, including those with dioxolane structures, has demonstrated their effectiveness as catalysts in olefin metathesis. This highlights the application of such compounds in synthetic organic chemistry, offering pathways to novel polymers and materials (Lefebvre et al., 1995).